molecular formula C17H19F3N4O3S2 B6557881 1-(4-methanesulfonylpiperazin-1-yl)-2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)ethan-1-one CAS No. 1040650-08-5

1-(4-methanesulfonylpiperazin-1-yl)-2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)ethan-1-one

Cat. No.: B6557881
CAS No.: 1040650-08-5
M. Wt: 448.5 g/mol
InChI Key: COAROQLLCBFTBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a piperazine core substituted with a methanesulfonyl group at the 4-position, linked via an ethanone group to a 1,3-thiazole ring. The thiazole ring is further substituted at the 2-position with a 3-(trifluoromethyl)phenylamino moiety. Its synthesis likely involves coupling a bromoethanone intermediate (e.g., 2-bromo-1-(4-(methanesulfonyl)piperazin-1-yl)ethanone) with a thiazole-2-amine derivative under basic conditions, as suggested by analogous procedures in and . Structural characterization would employ techniques such as $^{13}\text{C}$-NMR (as in ) and X-ray crystallography using software like SHELX () .

Properties

IUPAC Name

1-(4-methylsulfonylpiperazin-1-yl)-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19F3N4O3S2/c1-29(26,27)24-7-5-23(6-8-24)15(25)10-14-11-28-16(22-14)21-13-4-2-3-12(9-13)17(18,19)20/h2-4,9,11H,5-8,10H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COAROQLLCBFTBO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)N1CCN(CC1)C(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19F3N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

448.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine-Based Derivatives

Piperazine derivatives are common in medicinal chemistry due to their conformational flexibility and ability to modulate pharmacokinetic properties. Key analogs include:

  • 1-(4-(4-Fluorobenzyl)piperazin-1-yl)-2-(2-chlorophenyl)ethan-1-one () :

    • Differs in the piperazine substituent (fluorobenzyl vs. methanesulfonyl) and the absence of a thiazole ring.
    • The fluorobenzyl group enhances lipophilicity, whereas the methanesulfonyl group in the target compound may improve aqueous solubility and metabolic stability .
  • 4-(Thiophen-2-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (RTC1, ): Shares the trifluoromethylphenyl group but replaces the thiazole with a thiophene ring and a longer butanone linker. The thiophene moiety may alter electronic properties and binding affinity compared to the thiazole in the target compound .
  • 1-(4-Phenylpiperazin-1-yl)-4-(thiophen-2-yl)butan-1-one (MK38, ): Lacks the methanesulfonyl and trifluoromethyl groups.

Thiazole-Containing Analogs

  • 3-[5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)-1,3-thiazolidin-4-one (): Contains a thiadiazole-thiazolidinone scaffold instead of a thiazole-ethanone system. The 4-methoxyphenyl group may influence electron distribution and bioactivity differently .
  • N-Methyl-2,3-dihydroquinazolin-4-one derivatives () :

    • Substituted thiazoles in these compounds (e.g., 4-substituted phenyl-1,3-thiazol-2-amine) demonstrate anti-tubercular activity. The target compound’s thiazol-4-yl substitution (vs. 2-position in ) could affect steric interactions in biological targets .

Substituent Effects on Pharmacological Properties

  • Methanesulfonyl vs. Methylpiperazine () : The methanesulfonyl group in the target compound increases polarity and may reduce off-target interactions compared to methylpiperazine derivatives .

Data Table: Structural and Functional Comparison

Compound Name (Reference) Piperazine Substituent Heterocyclic Core Key Substituents Potential Activity
Target Compound () 4-Methanesulfonyl 1,3-Thiazol-4-yl 2-[3-(Trifluoromethyl)phenyl]amino Antiproliferative (inferred)
RTC1 () 4-(4-Trifluoromethylphenyl) Thiophen-2-yl Butanone linker Undisclosed
MK38 () 4-Phenyl Thiophen-2-yl Butanone linker Undisclosed
Compound 5Fa1-5Fk11 () Varied 1,3-Thiazol-2-yl 4-Substituted phenyl Anti-tubercular

Key Research Findings

  • Synthetic Flexibility: The target compound’s ethanone linker and methanesulfonyl group enable modular synthesis, similar to methods in and .
  • SAR Insights: The trifluoromethylphenylamino group likely contributes to target affinity, as seen in analogs like RTC1. The thiazol-4-yl position may offer steric advantages over 2-substituted thiazoles () .
  • Physicochemical Properties : Computational tools like Multiwfn () could predict electron localization differences between the target compound and analogs, guiding optimization .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.